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Compound of Interest

4-(2-Bromoethyl)morpholine
Compound Name:

hydrobromide
CAS No.: 42802-94-8
Cat. No.: B1287446

Get Quote

An In-depth Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide for Advanced
Research Applications

Abstract

This technical guide provides a comprehensive overview of 4-(2-Bromoethyl)morpholine
hydrobromide, a critical reagent for researchers, scientists, and professionals in drug
development. The document delves into its fundamental physicochemical properties, with a
primary focus on its molecular weight and structure. It further details a validated synthesis
protocol, explores its significant applications as a versatile morpholinoethylating agent in
medicinal chemistry, and outlines rigorous safety, handling, and storage procedures. The guide
is structured to deliver not just data, but actionable insights, explaining the causality behind
experimental choices and grounding all information in authoritative sources to ensure scientific
integrity.
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Introduction: The Strategic Importance of the
Morpholinoethyl Moiety

In the landscape of modern medicinal chemistry, the morpholine ring is recognized as a
"privileged pharmacophore."[1] Its inclusion in a drug candidate can significantly enhance
pharmacological activity and modulate pharmacokinetic properties, such as improving aqueous
solubility, metabolic stability, and overall absorption, distribution, metabolism, and excretion
(ADME) profiles. 4-(2-Bromoethyl)morpholine hydrobromide serves as a key building block,
providing a reliable and efficient method for introducing the valuable morpholinoethyl moiety
onto a wide range of molecular scaffolds.[2]

The molecule itself consists of a stable morpholine ring connected to a bromoethyl group,
which acts as a potent electrophile. The hydrobromide salt form enhances the compound's
stability and handling characteristics, making it a preferred choice in many synthetic
laboratories.[2] This guide will elucidate the properties and protocols that make this reagent an
indispensable tool in the synthesis of novel therapeutic agents.

Physicochemical Properties and Characterization

Accurate characterization of a reagent is the bedrock of reproducible science. The fundamental
properties of 4-(2-Bromoethyl)morpholine hydrobromide are summarized below.

Core Molecular Data

The precise molecular weight is essential for stoichiometric calculations in reaction planning.
Multiple authoritative databases confirm the molecular weight and formula.[2][3]
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Property Value Source(s)
Molecular Weight 274.98 g/mol [3]
Chemical Formula CeH13Br2NO [3]
CAS Number 42802-94-8 [3]
4-(2-
IUPAC Name bromoethyl)morpholine;hydrob  [3]
romide
SMILES C1COCCN1CCBr.Br
UGHOJWLZPSTTKB-
InChiKey [3]

UHFFFAOYSA-N

Physical and Chemical Properties

These properties are critical for determining appropriate solvents, reaction temperatures, and
storage conditions.
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Property Value Notes & Causality

) o [4] The crystalline salt form
_ White to off-white/pink _ _ .
Physical Form ) ) contributes to its stability
crystalline solid )
compared to the freebase oil.

[4] Note: Discrepancies exist
across suppliers. The higher
_ _ value is more frequently cited
Melting Point 130-131 °C or 222-224 °C
for the HBr salt. Always consult
the Certificate of Analysis

(CoA) for the specific lot.

[2] The hydrobromide salt

) structure imparts high polarity,
N Soluble in water, ethanol, and o ) ]
Solubility facilitating its use in a variety of
other polar solvents ) )
protic and polar aprotic solvent

systems.

[4] While some suppliers state

room temperature storage,

refrigeration (2-8°C) is
Storage Temperature Room temperature or 2-8°C

recommended for long-term

stability to minimize potential

degradation.

Synthesis and Reaction Mechanism

Understanding the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide provides insight
into potential impurities and informs its application. A common and effective method is the
bromination of 2-morpholinoethanol.

Synthetic Workflow: Appel Reaction

The conversion of the precursor alcohol, 2-morpholinoethanol, to the desired alkyl bromide can
be efficiently achieved via an Appel reaction. This reaction utilizes triphenylphosphine (PPhs)
and a carbon tetrahalide, such as carbon tetrabromide (CBra), to generate the reactive
phosphonium salt in situ, which facilitates the nucleophilic substitution of the hydroxyl group.[5]
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Reactants
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4-(2-Bromoethyl)morpholine
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Non-Nucleophilic Base
(e.g., DIPEA, K2CO3)
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Polar Aprotic Solvent
(e.g., DMF, Acetonitrile)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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